Cas no 1805305-98-9 (3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol)
3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol
-
- Inchi: 1S/C9H7BrF5NO2/c10-2-5-4(8(11)12)1-7(16-6(5)3-17)18-9(13,14)15/h1,8,17H,2-3H2
- InChI Key: CGDPZOQSIUTCLL-UHFFFAOYSA-N
- SMILES: BrCC1C(CO)=NC(=CC=1C(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 266
- XLogP3: 2.7
- Topological Polar Surface Area: 42.4
3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081383-1g |
3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol |
1805305-98-9 | 97% | 1g |
$1,460.20 | 2022-04-01 |
3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol
Comprehensive Introduction to 3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805305-98-9)
The compound 3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805305-98-9) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring multiple halogenated functional groups, makes it a valuable intermediate for synthesizing advanced molecules. Researchers are increasingly interested in this compound due to its role in developing bioactive molecules and crop protection agents, aligning with current trends in sustainable agriculture and targeted drug design.
One of the key features of 3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol is its multifunctional reactivity. The presence of a bromomethyl group allows for nucleophilic substitution reactions, while the difluoromethyl and trifluoromethoxy groups enhance lipophilicity and metabolic stability—critical properties in modern drug discovery. This compound is often discussed in forums focusing on fluorine chemistry and heterocyclic building blocks, addressing common search queries like "How do fluorinated groups improve drug bioavailability?" or "What are the applications of bromomethyl pyridines?"
In the context of green chemistry, CAS 1805305-98-9 has garnered attention for its potential in reducing synthetic steps. Its modular design enables efficient derivatization, minimizing waste—a priority for industries complying with REACH regulations. Recent publications highlight its use in catalyzed cross-coupling reactions, a hot topic in organic synthesis. Laboratories optimizing Suzuki-Miyaura or Buchwald-Hartwig protocols frequently explore this compound's versatility.
From a commercial perspective, suppliers of 3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol emphasize its high purity (>98%) and stability under inert conditions. Analytical data (NMR, HPLC-MS) confirms its suitability for high-throughput screening libraries. The compound’s molecular weight (328.1 g/mol) and logP value (predicted ~2.4) make it particularly relevant for medicinal chemists designing CNS-targeted therapies—addressing frequent search terms such as "blood-brain barrier penetration strategies."
Ongoing studies investigate the compound’s role in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in degrading disease-causing proteins. Its pyridine core serves as an ideal linker moiety, while the difluoromethyl group modulates pharmacokinetics. This application resonates with trending searches like "next-generation protein degraders" and "small-molecule glues in drug development."
In summary, 1805305-98-9 represents a convergence of structural ingenuity and practical utility. As demand grows for tailor-made fluorinated intermediates, this compound exemplifies how targeted molecular design can address challenges in life sciences and material innovation. Its adoption in peer-reviewed studies and patent filings underscores its importance in contemporary research landscapes.
1805305-98-9 (3-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)